Cas no 7575-82-8 (1-Nitroadamantane)

• Product Name: 1-Nitroadamantane
• CAS No: 7575-82-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• MDL: MFCD01321099
• CID: 566660
• PubChem ID: 64165
• Update Time: 2025-04-19

1-Nitroadamantane Chemical and Physical Properties

Names and Identifiers

• 1-Nitroadamantane
• Tricyclo[3.3.1.13,7]decane,1-nitro-
• 1-Nitro-adamantane
• Adamantane,1-nitro
• Nitro Adamantane
• NSC 130990
• NSC 235788
• NSC-235788
• Tricyclo(3.3.1.13,7)decane, 1-nitro-
• Nitro Adamantane;
• A838504
• NSC130990
• Adamantane, 1-nitro-
• Tricyclo[3.3.1.13,7]decane, 1-nitro-
• NSC235788
• 7575-82-8
• CS-0206728
• NSC-130990
• AKOS006275887
• DTXSID30226650
• Tricyclo[3.3.1.13, 1-nitro-
• AKOS000505566
• SCHEMBL1200529
• MFCD01321099
• AE-641/01971005
• LS-04352
• FT-0691139
• Tricyclo[3.3.1.1(3,7)]decane, 1-nitro-
• nitroadamantane
• Tricyclo(3.3.1.1(3,7))decane, 1-nitro-
• DTXCID60149141
• 1-Nitrotricyclo[3.3.1.13,7]decane; NSC130990; NSC235788
• STL406638
• ALBB-013850
• 1-nitrotricyclo[3.3.1.1~3,7~]decane
• tricyclo[3.3.1.1~3,7~]decane, 1-nitro-

• MDL： MFCD01321099
• Inchi： 1S/C10H15NO2/c12-11(13)10-4-7-1-8(5-10)3-9(2-7)6-10/h7-9H,1-6H2
• InChI Key： HONLSNLUVRQMEK-UHFFFAOYSA-N
• SMILES： [O-][N+](C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 181.11000
• Monoisotopic Mass: 181.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 2.7

Experimental Properties

• Density: 1.19±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 159 ºC
• Boiling Point: 277.1±7.0 ºC (760 Torr),
• Flash Point: 121.8±11.0 ºC,
• Refractive Index: 1.545
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 45.82000
• LogP: 2.75510

1-Nitroadamantane Security Information

• HazardClass：IRRITANT